Cas no 1805090-83-8 (Ethyl 3-(aminomethyl)-4-(difluoromethyl)-2-hydroxypyridine-6-acetate)

• Product Name: Ethyl 3-(aminomethyl)-4-(difluoromethyl)-2-hydroxypyridine-6-acetate
• CAS No: 1805090-83-8
• MF: C₁₁H₁₄F₂N₂O₃
• MW: 260.237269878387
• CID: 4890719
• Update Time: 2025-06-13

Ethyl 3-(aminomethyl)-4-(difluoromethyl)-2-hydroxypyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(aminomethyl)-4-(difluoromethyl)-2-hydroxypyridine-6-acetate

• Inchi： 1S/C11H14F2N2O3/c1-2-18-9(16)4-6-3-7(10(12)13)8(5-14)11(17)15-6/h3,10H,2,4-5,14H2,1H3,(H,15,17)
• InChI Key： QXPIDNLWAGCZQX-UHFFFAOYSA-N
• SMILES： FC(C1C=C(CC(=O)OCC)NC(C=1CN)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 417
• XLogP3: 0
• Topological Polar Surface Area: 81.4

Additional information on Ethyl 3-(aminomethyl)-4-(difluoromethyl)-2-hydroxypyridine-6-acetate

Ethyl 3-(aminomethyl)-4-(difluoromethyl)-2-hydroxypyridine-6-acetate (CAS No. 1805090-83-8): A Comprehensive Overview

Ethyl 3-(aminomethyl)-4-(difluoromethyl)-2-hydroxypyridine-6-acetate (CAS No. 1805090-83-8) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its unique structural framework, exhibits promising potential in various biological and chemical applications. Its molecular structure, featuring a pyridine core with functional groups such as an amino methyl group, a difluoromethyl group, and a hydroxyl group, positions it as a versatile intermediate in the synthesis of bioactive molecules.

TheEthyl 3-(aminomethyl)-4-(difluoromethyl)-2-hydroxypyridine-6-acetate compound has been extensively studied for its pharmacological properties. Recent research has highlighted its role as a key intermediate in the development of novel therapeutic agents. The presence of the difluoromethyl group is particularly noteworthy, as it is known to enhance metabolic stability and binding affinity in drug candidates. This feature makes it an attractive building block for designing molecules with improved pharmacokinetic profiles.

In the realm of drug discovery, theEthyl 3-(aminomethyl)-4-(difluoromethyl)-2-hydroxypyridine-6-acetate compound has been utilized in the synthesis of various pharmacophores targeting different disease pathways. For instance, studies have demonstrated its utility in developing inhibitors for enzymes involved in cancer metabolism. The hydroxyl and amino methyl groups provide opportunities for further derivatization, enabling the creation of compounds with tailored biological activities. This flexibility underscores the compound's significance as a synthetic precursor in medicinal chemistry.

TheEthyl 3-(aminomethyl)-4-(difluoromethyl)-2-hydroxypyridine-6-acetate compound's potential extends beyond oncology. Emerging research suggests its applicability in addressing neurodegenerative disorders. The pyridine core is a common motif in neuroactive compounds, and modifications at the 3-position and 4-position have been shown to modulate receptor interactions. The difluoromethyl group, in particular, has been associated with enhanced binding to certain neurotransmitter receptors, making this compound a candidate for developing novel therapeutics in neurology.

Advances in computational chemistry have further elucidated theEthyl 3-(aminomethyl)-4-(difluoromethyl)-2-hydroxypyridine-6-acetate compound's interactions with biological targets. Molecular docking studies have revealed that this molecule can effectively bind to specific pockets on enzymes and receptors, suggesting its potential as an inhibitor or modulator. These computational insights have guided experimental efforts, leading to the synthesis of more refined derivatives with enhanced efficacy.

TheEthyl 3-(aminomethyl)-4-(difluoromethyl)-2-hydroxypyridine-6-acetate compound's role in drug development is also supported by its favorable physicochemical properties. Its solubility profile and stability under various conditions make it suitable for formulation into diverse pharmaceutical forms. This adaptability is crucial for ensuring that drug candidates can be effectively delivered to patients, thereby maximizing their therapeutic impact.

In conclusion, Ethyl 3-(aminomethyl)-4-(difluoromethyl)-2-hydroxypyridine-6-acetate (CAS No. 1805090-83-8) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and versatile applications make it a valuable asset in the development of novel therapeutics across multiple disease areas. As research continues to uncover new possibilities, this compound is poised to play an increasingly important role in shaping the future of medicine.